Cas no 2137658-74-1 (2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide)
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-766707
- 2137658-74-1
- 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide
-
- Inchi: 1S/C12H18ClNO2/c1-8(13)10(15)14-7-11-5-9(11)6-16-12(11)3-2-4-12/h8-9H,2-7H2,1H3,(H,14,15)
- InChI Key: JTZRSQWYHDKART-UHFFFAOYSA-N
- SMILES: ClC(C)C(NCC12CC1COC12CCC1)=O
Computed Properties
- Exact Mass: 243.1026065g/mol
- Monoisotopic Mass: 243.1026065g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766707-1.0g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 1.0g |
$1256.0 | 2024-05-22 | |
| Enamine | EN300-766707-0.05g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 0.05g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-766707-0.1g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 0.1g |
$1106.0 | 2024-05-22 | |
| Enamine | EN300-766707-0.25g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 0.25g |
$1156.0 | 2024-05-22 | |
| Enamine | EN300-766707-0.5g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 0.5g |
$1207.0 | 2024-05-22 | |
| Enamine | EN300-766707-2.5g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 2.5g |
$2464.0 | 2024-05-22 | |
| Enamine | EN300-766707-5.0g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 5.0g |
$3645.0 | 2024-05-22 | |
| Enamine | EN300-766707-10.0g |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide |
2137658-74-1 | 95% | 10.0g |
$5405.0 | 2024-05-22 |
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide
Introduction to 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide (CAS No. 2137658-74-1)
2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide, identified by its Chemical Abstracts Service (CAS) number 2137658-74-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate spirocyclic and amide functional groups, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The structural complexity of this compound, featuring a 3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane] core, makes it a promising candidate for further investigation in the development of novel therapeutic agents.
The spirocyclic framework of this compound contributes to its unique physicochemical properties, which may influence its solubility, bioavailability, and interactions with biological targets. The presence of a chloro substituent at the 2-position of the molecule introduces electrophilic characteristics, potentially enhancing reactivity in synthetic transformations or modulating biological activity through halogen bonding or other interactions. The amide functional group further extends the compound’s versatility, allowing for modifications that could fine-tune its pharmacological profile.
In recent years, there has been growing interest in spirocyclic compounds due to their structural rigidity and ability to mimic natural product scaffolds. The 3-oxaspiro[bicyclo[3.1.0]hexane] motif, in particular, has been explored in various drug-like molecules due to its potential to occupy specific binding pockets in biological targets with high affinity. This structural motif is often associated with enhanced metabolic stability and reduced susceptibility to enzymatic degradation, making it an attractive feature for drug development.
Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural novelty in the search for new therapeutic entities. Compounds like 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide (CAS No. 2137658-74-1) represent a frontier in this endeavor, offering a blend of structural complexity and functional diversity that could lead to innovative pharmacological solutions.
The amide bond in this compound not only provides a site for further chemical modification but also suggests potential applications as a bioisostere for other functional groups, such as esters or carboxylic acids, which might be more susceptible to metabolic cleavage. This adaptability makes the molecule a valuable tool for medicinal chemists seeking to optimize lead structures.
Recent advances in computational chemistry and molecular modeling have enabled more precise predictions of biological activity for complex molecules like this one. The spirocyclic core of 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide (CAS No. 2137658-74-1) can be effectively modeled to predict interactions with proteins and other biological targets, guiding the design of derivatives with enhanced potency or selectivity.
The chloro substituent also presents opportunities for further functionalization through transition-metal-catalyzed reactions or nucleophilic substitution strategies, allowing for the introduction of additional pharmacophoric elements or modifications aimed at improving pharmacokinetic properties.
Investigations into the biological activity of this compound are ongoing, with initial studies suggesting potential interactions with enzymes or receptors relevant to therapeutic areas such as inflammation, pain management, or neurodegeneration. The unique structural features of 2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide (CAS No. 2137658-74-1) make it a compelling candidate for further exploration in preclinical studies.
The synthesis of this compound involves multi-step organic transformations that highlight the synthetic utility of spirocyclic intermediates. The preparation typically begins with the construction of the spirocyclic core followed by functionalization at the amide and chloro positions. Advances in synthetic methodologies have enabled more efficient routes to such complex molecules, reducing costs and improving yields.
In conclusion,2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide (CAS No. 2137658-74-1) represents a fascinating example of how structural complexity can be leveraged to discover new pharmaceuticals. Its unique features—such as the spirocyclic framework, the presence of an amide group,and the electron-withdrawing chloro substituent—make it a valuable scaffold for medicinal chemistry investigations.
2137658-74-1 (2-chloro-N-({3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl}methyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)